7-(2H-1,3-benzodioxole-5-carbonyl)-5-[(4-methylphenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one

• IUPAC Name: 7-(1,3-benzodioxole-5-carbonyl)-5-[(4-methylphenyl)methyl]-[1,3]dioxolo[4,5-g]quinolin-8-one
• InChI: InChI=1S/C26H19NO6/c1-15-2-4-16(5-3-15)11-27-12-19(25(28)17-6-7-21-22(8-17)31-13-30-21)26(29)18-9-23-24(10-20(18)27)33-14-32-23/h2-10,12H,11,13-14H2,1H3
• InChI Key: OHCFXSLBBJSQMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=C(C(=O)C3=CC4=C(C=C32)OCO4)C(=O)C5=CC6=C(C=C5)OCO6
• Molecular Formula: C26H19NO6
• Molecular Weight: 441.4 g/mol
• CAS No.: 902507-33-9

Description

This compound features a [1,3]dioxolo[4,5-g]quinolin-8-one core, with a 2H-1,3-benzodioxole-5-carbonyl group at position 7 and a 4-methylphenylmethyl substituent at position 5 (Figure 1). Its molecular formula is inferred as C₂₆H₂₀N₂O₆, with a molecular weight of 456.45 g/mol (estimated based on structural analogs in , and 9).

Comparison with Similar Compounds

Comparison with Structural Analogs

The compound belongs to a class of [1,3]dioxolo[4,5-g]quinolin-8-one derivatives. Key analogs and their distinguishing features are summarized below:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent at Position 7	Substituent at Position 5	Molecular Formula	Molecular Weight (g/mol)	Key Properties
Target Compound	2H-1,3-Benzodioxole-5-carbonyl	4-Methylphenylmethyl	C₂₆H₂₀N₂O₆	456.45	High logP (~4.8 inferred)
7-(1H-Benzotriazol-1-ylcarbonyl)-5-ethyl[1,3]dioxolo[4,5-g]quinolin-8(5H)-one	1H-Benzotriazol-1-ylcarbonyl	Ethyl	C₁₉H₁₄N₄O₄	362.34	Moderate polarity, logP ~3.2
5-[(3-Fluorophenyl)methyl]-7-(4-methylbenzoyl)[1,3]dioxolo[4,5-g]quinolin-8-one	4-Methylbenzoyl	3-Fluorophenylmethyl	C₂₅H₁₈FNO₄	415.42	logP = 4.86, high lipophilicity
7-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl][1,3]dioxolo[4,5-g]quinolin-8-one	3-Chloro-5-(trifluoromethyl)-2-pyridinyl	None (position 5 unsubstituted)	C₁₆H₈ClF₃N₂O₃	380.70	Enhanced electron-withdrawing effects

Key Observations:

Substituent Effects on Lipophilicity :

• The target compound’s 4-methylphenylmethyl group and benzodioxole-carbonyl moiety contribute to a high logP (~4.8), comparable to the 4-methylbenzoyl analog (logP = 4.86). Lipophilicity is critical for membrane permeability and CNS targeting.
• In contrast, the benzotriazole analog () has lower logP (~3.2) due to its polar triazole group, favoring aqueous solubility.

Fluorine in the 3-fluorophenylmethyl analog () enhances metabolic stability and bioavailability via reduced CYP450-mediated oxidation.

Synthetic Accessibility :

• Ultrasound-promoted synthesis () enables solvent-free, high-yield routes for analogs with aryl/alkyl substituents, though bulky groups (e.g., benzodioxole-carbonyl) may require tailored conditions.